Cas no 1272755-31-3 (2-[(2R)-1-benzyl-5-oxopyrrolidin-2-yl]acetonitrile)

• Product Name: 2-[(2R)-1-benzyl-5-oxopyrrolidin-2-yl]acetonitrile
• CAS No: 1272755-31-3
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD00797909
• CID: 4585391
• Update Time: 2025-05-20

2-[(2R)-1-benzyl-5-oxopyrrolidin-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-1-BENZYL-5-OXO-PYRROLIDIN-2-YL ACETONITRILE
• 2-[(2R)-1-benzyl-5-oxopyrrolidin-2-yl]acetonitrile

• MDL： MFCD00797909
• Inchi： 1S/C13H14N2O/c14-9-8-12-6-7-13(16)15(12)10-11-4-2-1-3-5-11/h1-5,12H,6-8,10H2/t12-/m1/s1
• InChI Key： ALFHJBBHXKYUNR-GFCCVEGCSA-N
• SMILES： C(C1C=CC=CC=1)N1C(CC[C@@H]1CC#N)=O

Additional information on 2-[(2R)-1-benzyl-5-oxopyrrolidin-2-yl]acetonitrile

Compound CAS No. 1272755-31-3: 2-[(2R)-1-Benzyl-5-Oxopyrrolidin-2-Yl]Acetonitrile

The compound CAS No. 1272755-31-3, also known as 2-[(2R)-1-benzyl-5-oxopyrrolidin-2-yl]acetonitrile, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The chemical structure of CAS No. 1272755-31-3 comprises a pyrrolidinone ring system, which is a five-membered lactam ring, substituted with a benzyl group at the 1-position and an acetonitrile group at the 2-position. The stereochemistry at the 2R configuration plays a crucial role in determining the compound's pharmacokinetic properties and biological interactions. This structure is particularly interesting because it combines elements of both rigid and flexible frameworks, which are often desirable in drug design for optimizing bioavailability and target specificity.

Recent studies have highlighted the potential of CAS No. 1272755-31-3 as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a modulator of key enzymes involved in metabolic pathways, such as histone deacetylases (HDACs) and serine hydrolases. These findings suggest that the compound may have applications in treating conditions like cancer, inflammation, and neurodegenerative diseases, where modulation of these enzymes is critical.

In terms of synthesis, the preparation of CAS No. 1272755-31-3 involves a multi-step process that typically includes nucleophilic substitution, cyclization, and stereoselective formation of the pyrrolidinone ring. The use of chiral auxiliaries or asymmetric catalysis has been reported to achieve high enantiomeric excess during the synthesis, ensuring the desired R configuration at the critical stereocenter.

The biological evaluation of CAS No. 1272755-31-3 has revealed its ability to inhibit specific targets with high potency and selectivity. For example, preclinical studies have demonstrated its efficacy in inhibiting HDAC6, a key enzyme implicated in various pathological processes. This activity has been correlated with its ability to induce autophagy and apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of CAS No. 1272755-31-3 with its target proteins. These studies have highlighted the importance of hydrogen bonding interactions and hydrophobic contacts in stabilizing the binding pose, which can guide further optimization efforts to enhance potency and reduce off-target effects.

In addition to its pharmacological applications, CAS No. 1272755-31-3 has also been utilized as a building block in medicinal chemistry for constructing more complex molecular architectures. Its versatility as an intermediate allows chemists to explore diverse substitution patterns and functional groups, expanding its utility beyond its direct applications.

The safety profile of CAS No. 1272755-31- has been assessed through acute toxicity studies and genotoxicity assays. These evaluations indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates.

In conclusion, CAS No. 127--benzyl-acetonitrile represents a significant advancement in medicinal chemistry due to its unique structure, potent biological activities, and promising therapeutic potential. As research continues to uncover new insights into its mechanisms of action and optimization strategies, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.